N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O4S/c1-12-4-5-13(2)16(10-12)18-21-22-19(26-18)20-17(23)11-14-6-8-15(9-7-14)27(3,24)25/h4-10H,11H2,1-3H3,(H,20,22,23)
• InChI Key: QOQGIZZJADAEAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

1,3,4-oxadiazole derivatives, including compounds similar to the one , have been synthesized and characterized, with the aim of exploring their pharmacological potential. These compounds have been evaluated for various biological activities, such as antibacterial, enzyme inhibition, and pharmacological evaluation, including their interaction with proteins such as serum albumin. The synthesis involves a series of chemical reactions leading to the formation of the target molecule, with structural elucidation performed using spectral analytical techniques like IR, EI-MS, 1H NMR, and 13C-NMR (Nafeesa et al., 2017; Virk et al., 2023).

Antibacterial and Antimicrobial Evaluation

Research has demonstrated that derivatives of 1,3,4-oxadiazole exhibit significant antibacterial and antimicrobial properties. These compounds have been tested against a variety of bacterial strains, showing good inhibitory effects against both gram-negative and gram-positive bacteria. The antimicrobial evaluation is complemented by hemolytic activity studies to assess cytotoxic behavior, providing a comprehensive understanding of their safety profile in biological contexts (Gul et al., 2017; Khalid et al., 2016).

Pharmacological Potential

The pharmacological evaluation of these derivatives includes toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Docking studies against various biological targets such as epidermal growth factor receptor (EGFR) and enzymes like cyclooxygenase-2 (COX-2) and 5-lypoxygenase (5-LOX) have been conducted to understand their mode of action and potential therapeutic applications. Compounds have shown varying degrees of binding and inhibitory effects in these assays, indicating their potential for the development of novel therapeutic agents (Faheem, 2018).